Cas no 2680544-48-1 (2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid)

• Product Name: 2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid
• CAS No: 2680544-48-1
• MF: C₁₁H₁₄F₃NO₅
• MW: 297.227774143219
• CID: 5630905
• PubChem ID: 165922389
• Update Time: 2025-06-08

2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(oxetan-3-yl)-2-{[(prop-2-en-1-yloxy)carbonyl](2,2,2-trifluoroethyl)amino}acetic acid
• 2680544-48-1
• EN300-28289604
• 2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid

• Inchi： 1S/C11H14F3NO5/c1-2-3-20-10(18)15(6-11(12,13)14)8(9(16)17)7-4-19-5-7/h2,7-8H,1,3-6H2,(H,16,17)
• InChI Key： FOOLRXMQPWSSDP-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OCC=C)C(C(=O)O)C1COC1)(F)F

Computed Properties

• Exact Mass: 297.08240703g/mol
• Monoisotopic Mass: 297.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid

Introduction to 2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid (CAS No. 2680544-48-1)

2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid, identified by its CAS number 2680544-48-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its structural complexity, which includes an oxetane ring, an amide moiety, and a fluoroalkyl group. Such structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The oxetane ring in 2-(oxetan-3-yl)-2-{(prop-2-en-1-yloxy)carbonyl(2,2,2-trifluoroethyl)amino}acetic acid is a key structural element that contributes to its unique chemical properties. Oxetanes are three-membered cyclic ethers with high reactivity due to the strain in their ring structure. This strain can be exploited to facilitate various chemical transformations, making oxetane-containing compounds valuable intermediates in synthetic chemistry. The presence of the oxetane ring in this molecule suggests potential applications in the synthesis of more complex pharmaceuticals, where its reactivity can be harnessed to introduce specific functional groups or to achieve regioselective modifications.

Additionally, the amide group in CAS No. 2680544-48-1 plays a crucial role in its biological activity. Amides are well-known for their ability to participate in hydrogen bonding interactions, which are essential for the binding of molecules to biological targets such as enzymes and receptors. The amide moiety in this compound could therefore contribute to its interactions with biological systems, making it a potential lead compound for the development of new therapeutic agents.

The fluoroalkyl group, specifically the (2,2,2-trifluoroethyl)amino part of the molecule, is another critical feature that enhances its pharmaceutical relevance. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoroethyl group can increase the metabolic resistance of the molecule by electron-withdrawing effects, which can prolong its half-life in vivo. Furthermore, fluorine atoms can influence the electronic properties of adjacent functional groups, thereby affecting the overall biological activity of the compound.

The propenyl ether group ((prop-2-en-1-yloxy)) in CAS No. 2680544-48-1 adds another layer of complexity to the molecule. Propenyl ethers are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of more complex scaffolds. The presence of this group suggests that the compound may be used as a building block for larger molecules with enhanced biological activity.

In recent years, there has been growing interest in developing novel compounds with oxetane and fluoroalkyl functionalities due to their potential therapeutic applications. For instance, oxetane-containing compounds have been explored as protease inhibitors and as tools for studying enzyme mechanisms. Similarly, fluoroalkyl-substituted molecules have shown promise in the development of antiviral and anticancer agents. The combination of these features in CAS No. 2680544-48-1 makes it an intriguing candidate for further investigation.

Current research efforts are focused on understanding the biological activity of CAS No. 2680544-48-1 and its derivatives. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes involved in disease pathways. For example, modifications to the oxetane ring or the amide group could alter its binding affinity to specific targets, leading to novel pharmacological effects. Additionally, exploring different fluorination patterns could further enhance its therapeutic potential.

The synthesis of CAS No. 2680544-48-1 presents both challenges and opportunities due to its complex structure. Advanced synthetic methodologies are required to construct the oxetane ring and introduce the fluoroalkyl group with high selectivity and yield. Techniques such as transition-metal-catalyzed reactions and stereoselective transformations are being employed to achieve these goals. The development of efficient synthetic routes will be crucial for scaling up production and conducting further preclinical studies.

The use of computational methods is also playing an increasingly important role in the study of CAS No. 2680544-48-1. Molecular modeling techniques can provide insights into its interactions with biological targets and help predict its pharmacokinetic properties. These computational approaches complement experimental studies by allowing researchers to rapidly screen different derivatives and identify promising candidates for further development.

In conclusion,CAS No. 2680544-48-1, specifically 2-(oxetan-3-yl)-2-{(propenoloyloxy)carbonyl(2-fluoropropyl)amino}acetic acid, represents a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structural features—combining an oxetane ring with an amide moiety and a fluoroalkyl group—make it a valuable candidate for drug discovery efforts aimed at developing new therapeutic agents.

Future research should focus on elucidating its biological activity through both experimental and computational studies. By understanding how this compound interacts with biological targets and how its structure influences its properties, researchers can design more effective derivatives with enhanced therapeutic potential. The development of efficient synthetic routes will also be essential for translating these findings into clinical applications.